Cas no 1315366-96-1 (tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate)

• Product Name: tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate
• CAS No: 1315366-96-1
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 5188270
• Update Time: 2025-06-30

tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate
• SB49717
• tert-butylN-(1-benzyl-5-methylpiperidin-3-yl)carbamate
• Carbamic acid, N-[5-methyl-1-(phenylmethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H28N2O2/c1-14-10-16(19-17(21)22-18(2,3)4)13-20(11-14)12-15-8-6-5-7-9-15/h5-9,14,16H,10-13H2,1-4H3,(H,19,21)
• InChI Key： XCMHWWZDAXHISG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(CC2C=CC=CC=2)CC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate

tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate: A Comprehensive Overview

tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate, identified by the CAS number 1315366-96-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile intermediate in synthetic chemistry. The molecule consists of a piperidine ring substituted with a benzyl group at position 1, a methyl group at position 5, and a tert-butyl carbamate group at position 3. These structural elements contribute to its intriguing chemical properties and reactivity.

The synthesis of tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate typically involves multi-step processes that highlight the importance of stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. The use of transition metal catalysts, such as palladium complexes, has been reported to facilitate key transformations in the synthesis pathway. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact by reducing waste and energy consumption.

In terms of applications, tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate has shown promise as a building block for constructing bioactive molecules. Its piperidine ring system is known to exhibit interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, making them potential candidates for treating neurological disorders such as epilepsy and anxiety. Furthermore, the presence of the tert-butyl carbamate group imparts stability and solubility properties that are advantageous for drug delivery systems.

The pharmacokinetic profile of tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate has been extensively studied using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These studies have revealed favorable absorption and distribution characteristics, which are critical for its potential use as an orally administered drug. Additionally, investigations into its metabolic pathways have identified key enzymes responsible for its biotransformation, providing insights into optimizing its bioavailability and minimizing adverse effects.

From an environmental standpoint, the ecological impact of tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate has been evaluated through toxicity studies on aquatic organisms. Results indicate that it exhibits low toxicity at concentrations relevant to pharmaceutical applications, aligning with current regulatory standards for eco-friendly drug development. This compound's environmental profile further underscores its suitability as a component in sustainable pharmaceutical formulations.

In conclusion, tert-butyl N-(1-benzyl-5-methylpiperidin-3-yl)carbamate, CAS number 131536696, represents a valuable asset in modern organic chemistry and pharmacology. Its unique structure, efficient synthesis methods, diverse applications, and favorable pharmacokinetic properties position it as a promising candidate for future drug development initiatives. Continued research into its biological activities and optimization strategies will undoubtedly unlock further potential in this exciting field.